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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyranthrone, with CAS number 128-70-1, is a synthetically produced vat dye and pigment

known for its vibrant orange-gold color and high stability. While extensively utilized in the textile

and paint industries, its potential applications in biomedical research and drug development

remain largely unexplored. This technical guide provides a comprehensive overview of the

currently available information on pyranthrone, focusing on its physicochemical properties,

synthesis, and purification. It is important to note that, despite extensive searches of scientific

literature and chemical databases, no significant data was found regarding the biological

activity, mechanism of action, or interaction of pyranthrone with cellular signaling pathways.

Furthermore, detailed experimental spectral data (NMR, IR, UV-Vis) are not readily available in

the public domain. This document aims to consolidate the existing knowledge to serve as a

foundational resource for researchers interested in exploring the potential of this compound.

Physicochemical Properties
Pyranthrone is a polycyclic aromatic hydrocarbon characterized by its quinone structure. Its

properties are summarized in the tables below.

Table 1: General and Chemical Properties of
Pyranthrone
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Property Value Source(s)

CAS Number 128-70-1 [1]

Molecular Formula C₃₀H₁₄O₂ [1][2]

Molecular Weight 406.43 g/mol [2]

IUPAC Name Pyranthrene-8,16-dione [2]

Synonyms
Vat Orange 9, C.I. 59700, Gold

Orange G
[1]

Appearance
Yellow-brown to orange

powder
[1]

Table 2: Physical Properties of Pyranthrone
Property Value Source(s)

Melting Point >300 °C (decomposes) [1]

Boiling Point 703.7 °C (Predicted) [1]

Density 1.5 g/cm³ [1]

Solubility
Insoluble in water; Soluble in

DMSO
[1][2]

LogP 7.01 (Predicted) [1]

Synthesis and Purification
The primary method for synthesizing pyranthrone involves the dimerization and cyclization of

2-methyl-1-anthraquinone. A general experimental protocol, adapted from industrial synthesis

patents, is provided below.

Experimental Protocol: Synthesis of Pyranthrone
Materials:

2,2'-dimethyl-1,1'-dianthraquinonyl
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Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Water

Organic hydroxy compound (e.g., beta-ethoxyethanol)

Sulfuric acid (for purification)

Procedure:[3]

Ring Closure: A mixture of 1 part of 2,2'-dimethyl-1,1'-dianthraquinonyl is heated to a

temperature between 110 °C and 160 °C.[3]

This reaction is carried out in the presence of at least 1 part of an alkali (NaOH or KOH)

dissolved in water to a concentration of at least 30%.[3]

An organic hydroxy compound (at least 0.1 part) is added as a reducing agent to facilitate

the reaction.[3]

The mixture is agitated at this temperature for a sufficient time to ensure the complete ring

closure to pyranthrone.[3]

Isolation: The reaction mass is then "drowned" in a large volume of water.[3]

The precipitated solid pyranthrone is collected by filtration.[3]

The filter cake is washed thoroughly with water to remove any remaining alkali.[3]

The product is then dried.[3]

Experimental Protocol: Purification of Pyranthrone (Acid
Pasting)
Materials:

Crude Pyranthrone

Concentrated Sulfuric Acid
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Water

Procedure:[3]

The crude pyranthrone is dissolved in concentrated sulfuric acid. This process is known as

"acid pasting."[3]

The solution is then carefully diluted with water, causing the purified pyranthrone to

precipitate out.

The precipitate is collected by filtration, washed with water until neutral, and then dried to

yield the purified product.

Synthesis and Purification Workflow

Synthesis Purification

2,2'-dimethyl-1,1'-dianthraquinonyl Ring Closure
(NaOH/KOH, H2O, Organic Hydroxy Compound, 110-160°C) Drowning in Water Filtration Drying Crude Pyranthrone Acid Pasting

(Dissolution in conc. H2SO4) Precipitation by Water Addition Filtration Washing Drying Purified Pyranthrone

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Pyranthrone.

Spectral Data
Detailed experimental spectral data for pyranthrone, including 1H NMR, 13C NMR, FT-IR, and

UV-Vis spectra, are not readily available in the public scientific literature. Commercial suppliers

may offer to provide some of this data upon request for a specific batch of their product.

Biological Activity and Signaling Pathways
A comprehensive search of scientific databases, including PubMed, Scopus, and Google

Scholar, did not yield any published research on the biological activity of pyranthrone (CAS

128-70-1). While some studies have investigated the anticancer and other biological properties
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of various pyran-containing derivatives, none of these studies specifically mention or test

pyranthrone.[4][5][6][7][8][9]

Consequently, there is no information available regarding the mechanism of action of

pyranthrone, its potential molecular targets, or any signaling pathways it might modulate. This

represents a significant knowledge gap and a potential area for future research.

Logical Relationship: Current Knowledge Gap

Pyranthrone (CAS 128-70-1)

Known Properties:
- Physicochemical Characteristics

- Synthesis as a Vat Dye

Established Information

Unexplored Areas:
- Biological Activity

- Mechanism of Action
- Signaling Pathway Interactions

- Detailed Spectral Data

Significant Knowledge Gap

Potential for Future Research

Opportunity for Investigation

Click to download full resolution via product page

Caption: The current state of knowledge on Pyranthrone highlights a significant research gap.

Safety Information
Based on available safety data sheets, pyranthrone is not classified as a hazardous

substance. However, standard laboratory safety precautions should be observed when

handling this compound. This includes wearing personal protective equipment such as gloves,

safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
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Pyranthrone is a well-characterized compound in the field of industrial chemistry, with

established methods for its synthesis and purification. However, its potential in the biomedical

and pharmaceutical sciences is completely uncharted territory. The lack of data on its biological

effects and interactions with cellular systems presents a unique opportunity for researchers.

This technical guide consolidates the currently available information to provide a starting point

for such investigations, which could potentially uncover novel therapeutic applications for this

otherwise well-known dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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